6-{[(3S)-3-ethylmorpholin-4-yl]carbonyl}-2-methylpyridazin-3(2H)-one

• IUPAC Name: 6-[(3S)-3-ethylmorpholine-4-carbonyl]-2-methylpyridazin-3-one
• InChI: InChI=1S/C12H17N3O3/c1-3-9-8-18-7-6-15(9)12(17)10-4-5-11(16)14(2)13-10/h4-5,9H,3,6-8H2,1-2H3/t9-/m0/s1
• InChI Key: VFBDBRMXHKKOOP-VIFPVBQESA-N
• Canonical SMILES: CCC1COCCN1C(=O)C2=NN(C(=O)C=C2)C
• Isomeric SMILES: CC[C@H]1COCCN1C(=O)C2=NN(C(=O)C=C2)C
• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol

Description

6-{[(3S)-3-ethylmorpholin-4-yl]carbonyl}-2-methylpyridazin-3(2H)-one is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EMPo and has a molecular formula of C13H19N3O3. The structure of EMPo contains a pyridazine ring, a morpholine ring, and an ethyl group. The synthesis of this compound is challenging, but it has been successfully produced using various methods.

Scientific Research Applications

Chemical Synthesis and Reactivity

Research on compounds structurally related to 6-{[(3S)-3-ethylmorpholin-4-yl]carbonyl}-2-methylpyridazin-3(2H)-one focuses on their synthesis, chemical reactivity, and potential as intermediates in organic synthesis. For instance, studies have demonstrated the utility of similar compounds in forming amides and esters through condensation reactions, highlighting their role in the synthesis of diverse organic molecules (Kunishima et al., 1999).

Medicinal Chemistry Applications

Compounds with similar structural motifs have been explored for their bioactivity, including as inhibitors of specific enzymes relevant to disease states. The design, synthesis, and structure-activity relationships of pyridazine derivatives have been investigated for their potential as acetylcholinesterase inhibitors, illustrating the relevance of such structures in the development of therapeutic agents (Contreras et al., 2001).

Coordination Chemistry and Materials Science

Research into compounds with related chemical frameworks has also extended into coordination chemistry and materials science. For example, studies on iron(II) complexes bridged by specific ligands have revealed insights into spin crossover phenomena, indicating potential applications in materials science and molecular electronics (Nishi et al., 2010).

Synthesis and Characterization of Derivatives

Further studies have focused on the synthesis and detailed characterization of novel derivatives, exploring their structural and electronic properties through spectroscopic methods and crystallography. This includes the development of new pyridazinone derivatives with potential applications ranging from molecular recognition to the design of new materials (Kalai et al., 2021).